BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for AC-73

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AC-73

Cat. No.: B1665390

For Immediate Reference: Essential Safety and Disposal Information for AC-73

This document provides comprehensive guidance on the proper disposal procedures for AC-
73, also identified as 3-{2-[(Biphenyl-4-yImethyl)-amino]-1-hydroxy-ethyl}-phenol (CAS Number:
775294-71-8). The following protocols are intended for researchers, scientists, and drug
development professionals to ensure the safe handling and disposal of this compound, thereby
minimizing environmental impact and workplace hazards. Adherence to these procedures is
critical for maintaining a safe laboratory environment.

Chemical and Physical Properties

A summary of the key quantitative data for AC-73 is presented below for easy reference. This
information is critical for understanding the compound's behavior and potential hazards.

Property Value

CAS Number 775294-71-8
Molecular Formula C21H21NO2
Molecular Weight 319.40 g/mol

Personal Protective Equipment (PPE)

Before handling AC-73, it is mandatory to be equipped with the appropriate Personal Protective
Equipment. The minimum required PPE includes, but is not limited to:
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» Eye Protection: Safety glasses with side shields or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A lab coat or other protective clothing to prevent skin contact.

Step-by-Step Disposal Protocol

The disposal of AC-73 must be conducted in a manner that ensures the safety of laboratory
personnel and compliance with all applicable regulations. The following step-by-step protocol
should be strictly followed.

1. Waste ldentification and Segregation:

o All waste materials contaminated with AC-73, including unused product, empty containers,
and contaminated lab supplies (e.g., pipette tips, gloves), must be treated as hazardous
waste.

o Segregate AC-73 waste from other laboratory waste streams to prevent accidental reactions.

2. Containerization:

o Use a dedicated, properly labeled, and leak-proof container for the collection of AC-73
waste.

e The container must be clearly marked with the words "Hazardous Waste" and the chemical
name: "AC-73 (3-{2-[(Biphenyl-4-ylmethyl)-amino]-1-hydroxy-ethyl}-phenol)".

e Ensure the container is kept closed except when adding waste.

3. Storage:

o Store the hazardous waste container in a designated, well-ventilated, and secure area away
from incompatible materials.
e The storage area should be cool and dry.

4. Final Disposal:

o Arrange for the disposal of the AC-73 waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.
e Do not dispose of AC-73 down the drain or in the regular trash.
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Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to mitigate potential
hazards.

1. Evacuation and Notification:

« If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.
» Notify your supervisor and your institution's EHS office.

2. Spill Control:

o For small spills, and if you are trained and equipped to do so, contain the spill using an
absorbent material (e.qg., vermiculite, sand, or a commercial spill kit).

3. Cleanup:

o Carefully collect the absorbent material and spilled substance using non-sparking tools.
¢ Place the collected waste into a labeled hazardous waste container.

4. Decontamination:

» Decontaminate the spill area with a suitable cleaning agent.
» All materials used for decontamination should also be disposed of as hazardous waste.

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of AC-73.
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Spill Scenario
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Caption: Decision workflow for the safe disposal of AC-73 waste and spill response.
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 To cite this document: BenchChem. [Proper Disposal Procedures for AC-73]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1665390#ac-73-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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